N-(4-chlorophenyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide

• IUPAC Name: N-(4-chlorophenyl)-1-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• InChI: InChI=1S/C21H20ClN3S/c1-15-4-6-16(7-5-15)20-19-3-2-12-24(19)13-14-25(20)21(26)23-18-10-8-17(22)9-11-18/h2-12,20H,13-14H2,1H3,(H,23,26)
• InChI Key: QNNHJRVBOPFYNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=S)NC4=CC=C(C=C4)Cl
• Molecular Formula: C21H20ClN3S
• Molecular Weight: 381.9 g/mol

Description

N-(4-chlorophenyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide is a useful research compound. Its molecular formula is C21H20ClN3S and its molecular weight is 381.92. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

One area of application involves antimicrobial and antioxidant activities. Compounds with pyrazole and carbothioamide functionalities have been synthesized and tested for their antimicrobial activities against a range of microorganisms. Chloro derivatives, in particular, exhibit significant activity, suggesting potential use in developing new antimicrobial agents. Additionally, some compounds demonstrate free-radical scavenging activity, indicating their potential as antioxidants (Hamada & Abdo, 2015).

Cytotoxicity and Anticancer Activity

Innovative compounds, including pyrazine derivatives, have been explored for their cytotoxic effects on cancer cell lines. For instance, a zinc(II) complex derived from an ONS-donor thio-Schiff base exhibited notable cytotoxicity against A549 cell lines at low concentrations, highlighting its potential as an anticancer agent (Shaikh et al., 2019).

Molecular Docking and Spectroscopic Analysis

Another application involves molecular docking and spectroscopic analysis to understand the interactions of these compounds with biological targets. For example, a novel pyrazole derivative was subjected to molecular docking studies to predict its antimicrobial activity, supported by spectroscopic analysis, including density functional theory (DFT) calculations (Sivakumar et al., 2020).

Synthesis and Structural Characterization

The synthesis and structural characterization of such compounds are critical for understanding their properties and potential applications. Studies have detailed the synthesis routes of pyrazole and carbothioamide derivatives, providing insights into their chemical behavior and the basis for further research in material science, chemistry, and pharmacology (Radini, 2018).